4-(6-((5-bromothiophen-2-yl)sulfonyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidin-2-yl)morpholine

• IUPAC Name: 4-[6-(5-bromothiophen-2-yl)sulfonyl-5,7-dihydropyrrolo[3,4-d]pyrimidin-2-yl]morpholine
• InChI: InChI=1S/C14H15BrN4O3S2/c15-12-1-2-13(23-12)24(20,21)19-8-10-7-16-14(17-11(10)9-19)18-3-5-22-6-4-18/h1-2,7H,3-6,8-9H2
• InChI Key: OAVWTEVUFRGZBC-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=NC=C3CN(CC3=N2)S(=O)(=O)C4=CC=C(S4)Br
• Molecular Formula: C14H15BrN4O3S2
• Molecular Weight: 431.3 g/mol

Description

4-(6-((5-bromothiophen-2-yl)sulfonyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidin-2-yl)morpholine is a useful research compound. Its molecular formula is C14H15BrN4O3S2 and its molecular weight is 431.32. The purity is usually 95%.
BenchChem offers high-quality 4-(6-((5-bromothiophen-2-yl)sulfonyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidin-2-yl)morpholine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(6-((5-bromothiophen-2-yl)sulfonyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidin-2-yl)morpholine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• Intermediate for Tumor Necrosis Factor Alpha and Nitric Oxide Inhibition : A derivative similar to the specified compound, "4-(Thieno[3,2-d]pyrimidin-4-yl)morpholine derivatives", has been identified as an important intermediate which inhibited tumor necrosis factor alpha and nitric oxide. A green synthetic method for this compound has been established, indicating its potential in medicinal applications, especially related to inflammation and cancer research (Lei et al., 2017).

• Structural Insights into Benzene and Pyrimidine Derivatives : Research on compounds structurally related to the query molecule, such as "N-(2-{[5-Bromo-2-(morpholin-4-yl)pyrimidin-4-yl]sulfanyl}-4-methoxyphenyl)-4-methylbenzenesulfonamide", provides detailed insights into the molecular conformations, highlighting weak intramolecular π–π stacking interactions and hydrogen bonding, which are crucial for their biological activity (Kant et al., 2012).

Biological Applications

• Caspase-3 Inhibition for Cancer Therapy : Derivatives with morpholine and pyrrolo[3,4-c]quinoline moieties have been synthesized and evaluated as nonpeptide small molecule inhibitors of caspase-3, a critical enzyme in apoptosis. Compounds in this category showed potent inhibitory activity, indicating their potential in cancer therapy (Kravchenko et al., 2005).

• Synthesis of Sulfanyl Pyrimidin-4(3H)-one Derivatives : Research focused on the synthesis of new heterocyclic sulfanylpyrimidin-4(3H)-one derivatives by reacting different compounds to achieve compounds with a wide spectrum of biological activities. These activities include antimicrobial, antiviral, anticancer, antidepressive, and anti-inflammatory properties (Bassyouni & Fathalla, 2013).